Cas no 2470279-10-6 ((7R)-7-methyl-6-azaspiro3.4octan-5-one)

• Product Name: (7R)-7-methyl-6-azaspiro3.4octan-5-one
• CAS No: 2470279-10-6
• MF: C₈H₁₃NO
• MW: 139.194922208786
• MDL: MFCD32710845
• CID: 5670762
• PubChem ID: 155819762
• Update Time: 2025-07-13

(7R)-7-methyl-6-azaspiro3.4octan-5-one Chemical and Physical Properties

Names and Identifiers

• 2470279-10-6
• EN300-26983379
• (7R)-7-Methyl-6-azaspiro[3.4]octan-5-one
• (7R)-7-methyl-6-azaspiro3.4octan-5-one

• MDL： MFCD32710845
• Inchi： 1S/C8H13NO/c1-6-5-8(3-2-4-8)7(10)9-6/h6H,2-5H2,1H3,(H,9,10)/t6-/m1/s1
• InChI Key： SBWIPEVIJJSOJY-ZCFIWIBFSA-N
• SMILES： O=C1C2(C[C@@H](C)N1)CCC2

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.1Ų

Additional information on (7R)-7-methyl-6-azaspiro3.4octan-5-one

The Chemical Compound (7R)-7-methyl-6-azaspiro3.4octan-5-one: A Comprehensive Overview

The compound (7R)-7-methyl-6-azaspiro3.4octan-5-one with CAS No. 2470279-10-6 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, the nitrogen atom at position 6. The spiro structure is a unique feature that contributes to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of spiro compounds in drug discovery due to their ability to combine multiple pharmacophores into a single molecule, enhancing bioavailability and efficacy. The (7R)-configuration of this compound is particularly interesting as it may influence its stereochemical properties, which are critical for biological activity. The methyl group at position 7 adds another layer of complexity to the molecule, potentially affecting its solubility and interaction with biological targets.

The synthesis of (7R)-7-methyl-6-azaspiro3.4octan-5-one involves a multi-step process that typically begins with the preparation of the spiro ring system. Researchers have employed various strategies, including ring-closing metathesis and intramolecular cyclization, to construct this complex structure. The use of chiral catalysts has been pivotal in achieving the desired stereochemistry, ensuring the formation of the (7R) enantiomer with high enantiomeric excess.

From a pharmacological perspective, this compound has shown promising results in preclinical studies. It exhibits selective binding to certain G-protein coupled receptors (GPCRs), making it a potential candidate for treating conditions such as anxiety and depression. Recent findings suggest that its selective agonism at specific receptor subtypes could lead to fewer side effects compared to existing medications.

In addition to its pharmacological applications, (7R)-7-methyl-6-azaspiro3.4octan-5-one has also been explored for its role in chemical biology. Its ability to modulate cellular signaling pathways has made it a valuable tool for studying receptor function and drug design principles. Researchers have utilized this compound in high-throughput screening assays to identify novel therapeutic targets.

From an analytical standpoint, the characterization of this compound has been facilitated by advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These methods have provided insights into its molecular structure, purity, and stability under various conditions. The integration of computational chemistry tools has further enhanced our understanding of its electronic properties and potential interactions with biological systems.

Looking ahead, the development of (7R)-7-methyl-6-azaspiro3.4octan-5-one into a clinically relevant drug will depend on several factors, including its safety profile, pharmacokinetics, and efficacy in human trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcoming these challenges and translating this promising compound into real-world applications.

In conclusion, (7R)-7-methyl-6-azaspiro3.4octan-5-one represents a significant advancement in the field of medicinal chemistry. Its unique spiro structure, stereochemical properties, and pharmacological activity make it a compelling candidate for further research and development. As scientific understanding continues to evolve, this compound holds the potential to contribute significantly to the treatment of various diseases and improve human health.